Cas no 1091063-66-9 (N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide)

• Product Name: N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• CAS No: 1091063-66-9
• MF: C₂₁H₂₆N₄O₂S
• MW: 398.521743297577
• CID: 5913163
• PubChem ID: 27453370
• Update Time: 2025-05-19

N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• VU0642329-1
• N-[2-(cyclohexen-1-yl)ethyl]-3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]propanamide
• F5331-0069
• AKOS024507351
• 1091063-66-9
• N-(2-(cyclohex-1-en-1-yl)ethyl)-3-(2-(3-phenylureido)thiazol-4-yl)propanamide

• Inchi： 1S/C21H26N4O2S/c26-19(22-14-13-16-7-3-1-4-8-16)12-11-18-15-28-21(24-18)25-20(27)23-17-9-5-2-6-10-17/h2,5-7,9-10,15H,1,3-4,8,11-14H2,(H,22,26)(H2,23,24,25,27)
• InChI Key： ZIULUNCORFTMKN-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)CCC1=CSC(NC(=O)NC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 398.17764726g/mol
• Monoisotopic Mass: 398.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide

Comprehensive Analysis of N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide (CAS No. 1091063-66-9)

The compound N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide, identified by its CAS No. 1091063-66-9, is a sophisticated organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a cyclohexenyl moiety, a phenylcarbamoyl unit, and a 1,3-thiazol-4-yl ring. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential applications in targeting specific biological pathways, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in thiazole-containing compounds due to their diverse pharmacological activities. The presence of the 1,3-thiazol-4-yl group in N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide suggests potential interactions with enzymes or receptors involved in inflammatory or metabolic disorders. This aligns with current trends in drug discovery, where small-molecule inhibitors are being developed to address unmet medical needs. The compound's phenylcarbamoyl segment further enhances its binding affinity, making it a candidate for further investigation in structure-activity relationship (SAR) studies.

The cyclohexenyl component of this molecule introduces a degree of conformational flexibility, which is crucial for optimizing drug-like properties such as solubility and bioavailability. This aspect is particularly relevant in modern medicinal chemistry, where researchers prioritize compounds with balanced physicochemical profiles. The compound's CAS No. 1091063-66-9 serves as a unique identifier in databases like PubChem and ChemSpider, facilitating collaborative research and data sharing. As the pharmaceutical industry embraces AI-driven drug design, such compounds are increasingly being screened virtually to predict their therapeutic potential.

From a synthetic perspective, N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide exemplifies the convergence of multicomponent reactions and catalytic methodologies. Its synthesis likely involves the strategic assembly of its thiazole and amide functionalities, which are common motifs in heterocyclic chemistry. This aligns with the broader shift toward sustainable and efficient synthetic routes, a topic of significant interest in green chemistry forums. Researchers are also exploring the compound's potential as a molecular probe to study biological systems, leveraging its unique structural features.

The growing emphasis on personalized medicine has spurred interest in compounds like N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide, which can be tailored to target specific genetic or molecular profiles. Its propanamide backbone is reminiscent of several clinically approved drugs, underscoring its relevance in drug repurposing initiatives. Additionally, the compound's phenylcarbamoyl group may contribute to its stability under physiological conditions, a critical factor in preclinical development. These attributes make it a compelling subject for further exploration in both academic and industrial settings.

In conclusion, N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide (CAS No. 1091063-66-9) represents a fascinating intersection of structural complexity and therapeutic potential. Its design incorporates several pharmacologically privileged scaffolds, positioning it as a valuable candidate for future research. As the scientific community continues to unravel its mechanisms of action and applications, this compound may emerge as a key player in the next generation of bioactive molecules.